Cas no 1260902-00-8 (2-(Difluoromethyl)pyrimidine-5-carboxylic acid)

2-(Difluoromethyl)pyrimidine-5-carboxylic acid structure
1260902-00-8 structure
Product Name:2-(Difluoromethyl)pyrimidine-5-carboxylic acid
CAS No:1260902-00-8
MF:C6H4F2N2O2
MW:174.104968070984
CID:5066208
Update Time:2026-03-01

2-(Difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(difluoromethyl)pyrimidine-5-carboxylic acid
    • 2-(Difluoromethyl)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C6H4F2N2O2/c7-4(8)5-9-1-3(2-10-5)6(11)12/h1-2,4H,(H,11,12)
    • InChI Key: ZKUXPKXRJRMEJB-UHFFFAOYSA-N
    • SMILES: FC(C1N=CC(C(=O)O)=CN=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • XLogP3: 0.4
  • Topological Polar Surface Area: 63.1

2-(Difluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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1260902-00-8 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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PBTQ8145-5g
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2-(Difluoromethyl)pyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1260902-00-8)2-(Difluoromethyl)pyrimidine-5-carboxylic acid
Order Number:A1047462
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:24
Price ($):3075.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1260902-00-8)2-(Difluoromethyl)pyrimidine-5-carboxylic acid
A1047462
Purity:99%
Quantity:10g
Price ($):3075.0
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